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Compound of Interest

Compound Name: MEL-3 Hydrochloride

CAS No.: 292039-18-0

Cat. No.: B560476

Get Quote

To design an effective handling and disposal strategy, we must first understand the

physicochemical properties of the compound. The presence of the chloride ion (from the HCl

salt) and the compound's high biological affinity directly dictate our downstream logistical

choices.

Table 1: Quantitative Data and Operational Relevance of MEL-3 Hydrochloride
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Property Value
Clinical/Operational
Relevance

CAS Number 292039-18-0

Unique identifier required for

accurate EHS waste

manifesting.

Empirical Formula C17H18N2 · HCl

Presence of chloride (HCl)

mandates routing to

halogenated waste streams to

prevent incinerator damage.

Molecular Weight 286.80 g/mol

Required for precise molarity

calculations in high-throughput

screening.

Solubility 15 mg/mL in DMSO

Defines the maximum stock

concentration; exceeding this

risks precipitation and assay

failure.

Storage Temperature 2-8°C

Ensures compound stability

and prevents thermal

degradation of the heterocyclic

core.

Target Affinity
AR (Wild-type, T877A,

W741C)[1]

High endocrine disruption

potential; dictates the use of

stringent PPE and

containment.

Section 2: Operational Workflow: Preparation of
Stock Solutions
When preparing MEL-3 Hydrochloride for in vitro assays, the goal is to achieve complete

dissolution without compromising the structural integrity of the compound or exposing the

operator to aerosolized powders.

Step-by-Step Methodology:
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Containment Setup: Perform all dry powder handling within a Class II Type B2 Biological

Safety Cabinet (BSC) or a dedicated powder weighing hood. Causality: MEL-3 is supplied as

a white to light brown powder. Weighing on an open bench exposes the operator to micro-

aerosols, risking inhalation of an endocrine disruptor.

Gravimetric Verification: Weigh the required mass of MEL-3 Hydrochloride into a pre-tared,

static-free amber glass vial.

Solvent Addition: Add anhydrous Dimethyl Sulfoxide (DMSO) to achieve a target

concentration no greater than 15 mg/mL. Causality: The hydrochloride salt is highly soluble

in polar aprotic solvents like DMSO. Pushing the concentration beyond 15 mg/mL risks

spontaneous precipitation when the solution is chilled.

Homogenization: Vortex the sealed vial for 30 seconds at medium speed.

Aliquotting: Dispense the master stock into single-use aliquots to avoid repeated freeze-thaw

cycles, which introduce atmospheric moisture and degrade the compound. Store at 2-8°C.

Self-Validation Checkpoint: Before aliquotting, hold the master vial against a bright light

source. The solution must be completely clear. If any micro-particulates remain, the

dissolution is incomplete, which will artificially lower the effective molarity of your

downstream assays.

Section 3: Decontamination & Spill Response
Protocol
In the event of a localized spill, rapid containment is critical to prevent the spread of this

biologically active agent.

Step-by-Step Methodology:

Immediate Isolation: Halt work and don secondary PPE (double nitrile gloves, safety

goggles, and a fitted respirator if the spill occurred outside of primary containment).

Dry Cleanup (Powder Spills): Do not use water initially. Water can rapidly spread the powder

and drive it into porous surfaces. Instead, gently cover the powder with absorbent bench

paper dampened with 70% Ethanol or DMSO to suppress dust generation.
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Systematic Removal: Wipe the area systematically from the perimeter inward. Causality:

Working from the outside in prevents the expansion of the contamination zone.

Chemical Neutralization: Wash the surface with a 1% Alconox (or similar laboratory

detergent) solution, followed by a final wipe with distilled water to remove residual solvent.

Waste Consolidation: Place all contaminated wipes, bench paper, and the outer layer of your

gloves into a puncture-resistant, sealable hazardous waste container.

Self-Validation Checkpoint: After the final distilled water wipe, inspect the surface under

direct light. Any residual MEL-3 Hydrochloride will appear as a faint white or light brown

film. If visible, the area is still contaminated; repeat the detergent wash.

Section 4: Mandatory Waste Segregation & Terminal
Disposal
Improper disposal of MEL-3 Hydrochloride can lead to severe environmental toxicity and

damage to institutional infrastructure. Because it is an HCl salt, its combustion profile is highly

corrosive.

Step-by-Step Methodology:

Liquid Waste Segregation: Collect all DMSO-based MEL-3 solutions in a dedicated,

chemically compatible container (e.g., HDPE). Label the container explicitly as "Toxic

Organic Waste - Contains Halogens (Cl-)".

Solid Waste Consolidation: Place empty compound vials, contaminated pipette tips, and PPE

into a rigid, leak-proof container lined with a designated chemical waste bag.

Manifesting for Incineration: Transfer the sealed containers to your Environmental Health

and Safety (EHS) department for high-temperature incineration.

Self-Validation Checkpoint: Review your waste log before sealing the liquid carboy. Did

anyone add aqueous buffers containing heavy metals or reactive acids to this DMSO/MEL-3

waste stream? If so, halt disposal; the mixture may be reactive. The stream must remain

tightly controlled.
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Causality of Incineration: Why do we mandate halogenated waste streams? When incinerating

hydrochloride salts like MEL-3 (C17H18N2 · HCl), the thermal destruction of the molecule

generates nitrogen oxides (NOx) and hydrogen chloride (HCl) gas. The incinerator must be

equipped with an afterburner (to destroy the heterocyclic carbazole core) and an alkaline

scrubber (to neutralize the corrosive HCl gas before it reaches the atmosphere).
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Click to download full resolution via product page

Workflow for segregating and neutralizing MEL-3 Hydrochloride waste streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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